Cas no 1158390-41-0 (N-(4-bromobenzyl)-2-methoxyethanamine hydrochloride)

• Product Name: N-(4-bromobenzyl)-2-methoxyethanamine hydrochloride
• CAS No: 1158390-41-0
• MF: C₁₀H₁₅BrClNO
• MW: 280.589201211929
• MDL: MFCD07110819
• CID: 4573992
• Update Time: 2025-10-19

N-(4-bromobenzyl)-2-methoxyethanamine hydrochloride Chemical and Physical Properties

Names and Identifiers

• N-(4-bromobenzyl)-2-methoxyethanamine hydrochloride
• (4-Bromobenzyl)(2-methoxyethyl)amine hydrochloride

• MDL： MFCD07110819
• Inchi： 1S/C10H14BrNO.ClH/c1-13-7-6-12-8-9-2-4-10(11)5-3-9;/h2-5,12H,6-8H2,1H3;1H
• InChI Key： ZZJGTPHWNDCYNH-UHFFFAOYSA-N
• SMILES： C(C1C=CC(Br)=CC=1)NCCOC.Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 5

N-(4-bromobenzyl)-2-methoxyethanamine hydrochloride Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylmethylamines

Additional information on N-(4-bromobenzyl)-2-methoxyethanamine hydrochloride

Research Brief on N-(4-bromobenzyl)-2-methoxyethanamine Hydrochloride (CAS: 1158390-41-0): Recent Advances and Applications

N-(4-bromobenzyl)-2-methoxyethanamine hydrochloride (CAS: 1158390-41-0) is a chemically synthesized compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its bromobenzyl and methoxyethylamine moieties, has been explored for its potential applications in drug discovery and development. Recent studies have focused on its role as a key intermediate in the synthesis of bioactive molecules, particularly those targeting neurological and oncological pathways. The unique structural features of this compound make it a valuable scaffold for the design of novel therapeutic agents.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers investigated the use of N-(4-bromobenzyl)-2-methoxyethanamine hydrochloride as a precursor in the synthesis of serotonin receptor modulators. The study highlighted the compound's efficacy in enhancing the binding affinity of derived ligands to 5-HT receptors, which are critical targets for treating depression and anxiety disorders. The researchers employed a combination of molecular docking and in vitro assays to validate the compound's potential, demonstrating its utility in optimizing pharmacokinetic properties.

Another significant application of N-(4-bromobenzyl)-2-methoxyethanamine hydrochloride was reported in a 2022 Bioorganic & Medicinal Chemistry Letters article, where it was utilized in the development of proteolysis-targeting chimeras (PROTACs). These bifunctional molecules are designed to degrade specific disease-causing proteins, and the inclusion of this compound as a linker moiety was found to improve the stability and cellular uptake of the PROTACs. The study underscored the compound's versatility in facilitating targeted protein degradation, a promising strategy in cancer therapy.

Recent advancements in synthetic methodologies have also expanded the accessibility of N-(4-bromobenzyl)-2-methoxyethanamine hydrochloride. A 2023 Organic Process Research & Development paper detailed a scalable and cost-effective synthesis route, which significantly reduced the production costs while maintaining high purity and yield. This development is expected to accelerate the compound's adoption in large-scale pharmaceutical manufacturing.

In conclusion, N-(4-bromobenzyl)-2-methoxyethanamine hydrochloride (CAS: 1158390-41-0) continues to emerge as a pivotal compound in chemical biology and drug discovery. Its applications span from neurological therapeutics to innovative cancer treatments, supported by robust synthetic protocols and growing empirical evidence. Future research is likely to explore its potential in other therapeutic areas, further solidifying its role in advancing pharmaceutical sciences.